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molecular formula C7H13F2N B1369224 (4,4-Difluorocyclohexyl)methanamine CAS No. 810659-05-3

(4,4-Difluorocyclohexyl)methanamine

Cat. No. B1369224
CAS RN: 810659-05-3
M. Wt: 149.18 g/mol
InChI Key: XAAFYIOYLLPWMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09174982B2

Procedure details

A solution of EXAMPLE 239A (3 g) in dichloromethane (35 mL), trifluoroacetic acid (15 mL), and triethylsilane (1 mL) was stirred for 2 hours. The solution was concentrated, then concentrated from toluene, and left on high vacuum for 24 hours. The semi-solid was taken up in ether/hexane and filtered to provide the title compound as its trifluoroacetic acid salt.
Name
solution
Quantity
3 g
Type
reactant
Reaction Step One
Name
triethylsilane
Quantity
1 mL
Type
reactant
Reaction Step One
Name
trifluoroacetic acid
Quantity
15 mL
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
35 mL
Type
solvent
Reaction Step One
Name
title compound
Name
trifluoroacetic acid

Identifiers

REACTION_CXSMILES
C(OC(=O)[NH:7][CH2:8][CH:9]1[CH2:14][CH2:13][C:12]([F:16])([F:15])[CH2:11][CH2:10]1)(C)(C)C.C([SiH](CC)CC)C.[F:25][C:26]([F:31])([F:30])[C:27]([OH:29])=[O:28]>ClCCl>[F:15][C:12]1([F:16])[CH2:13][CH2:14][CH:9]([CH2:8][NH2:7])[CH2:10][CH2:11]1.[F:25][C:26]([F:31])([F:30])[C:27]([OH:29])=[O:28]

Inputs

Step One
Name
solution
Quantity
3 g
Type
reactant
Smiles
C(C)(C)(C)OC(NCC1CCC(CC1)(F)F)=O
Name
triethylsilane
Quantity
1 mL
Type
reactant
Smiles
C(C)[SiH](CC)CC
Name
trifluoroacetic acid
Quantity
15 mL
Type
reactant
Smiles
FC(C(=O)O)(F)F
Name
dichloromethane
Quantity
35 mL
Type
solvent
Smiles
ClCCl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The solution was concentrated
CONCENTRATION
Type
CONCENTRATION
Details
concentrated from toluene
FILTRATION
Type
FILTRATION
Details
filtered

Outcomes

Product
Details
Reaction Time
 24 h
Name
title compound
Type
product
Smiles
FC1(CCC(CC1)CN)F
Name
trifluoroacetic acid
Type
product
Smiles
FC(C(=O)O)(F)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.